Cas no 57247-59-3 (1H-1,4-Benzodiazepine, 1,4-diacetyl-2,3,4,5-tetrahydro-)

• Product Name: 1H-1,4-Benzodiazepine, 1,4-diacetyl-2,3,4,5-tetrahydro-
• CAS No: 57247-59-3
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 346027
• PubChem ID: 71444251
• Update Time: 2025-04-19

1H-1,4-Benzodiazepine, 1,4-diacetyl-2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Benzodiazepine, 1,4-diacetyl-2,3,4,5-tetrahydro-
• 1-(1-acetyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)ethanone
• DTXSID30853041
• 57247-59-3
• 1,1'-(2,3-Dihydro-1H-1,4-benzodiazepine-1,4(5H)-diyl)di(ethan-1-one)

• Inchi： 1S/C13H16N2O2/c1-10(16)14-7-8-15(11(2)17)13-6-4-3-5-12(13)9-14/h3-6H,7-9H2,1-2H3
• InChI Key： CDXKXJJELLWWPW-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2C=CC=CC=2N(C(C)=O)CC1

Computed Properties

• Exact Mass: 232.12128
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62